![molecular formula C11H12N2O B2621100 2,2-dimethyl-5-phenyl-2,3-dihydro-4H-imidazol-4-one CAS No. 91350-15-1](/img/structure/B2621100.png)
2,2-dimethyl-5-phenyl-2,3-dihydro-4H-imidazol-4-one
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Overview
Description
2,2-dimethyl-5-phenyl-2,3-dihydro-4H-imidazol-4-one, also known as DMPI, is an organic compound belonging to the class of imidazoles. It is a colorless solid that is insoluble in water but soluble in organic solvents. DMPI has a wide range of applications in various scientific fields, including biochemistry and pharmaceuticals.
Scientific Research Applications
- Application : Research has explored the antioxidant abilities of derivatives of 2,2-dimethyl-5-phenyl-2,3-dihydro-4H-imidazol-4-one. These derivatives were evaluated for their scavenging activity against radicals such as ABTS˙+ (2,2′-azinobis(3-ethylbenzothiazoline-6-sulfonate)), DPPH (2,2′-diphenyl-1-picrylhydrazyl), and galvinoxyl radicals .
- Application : Researchers have developed several methods for synthesizing imidazol-4-ones. These compounds find utility in drug discovery and other fields .
- Application : Desai et al. synthesized a specific imidazole-containing compound and evaluated its antimicrobial potential against bacteria such as Staphylococcus aureus, Escherichia coli, Pseudomonas aeruginosa, and Streptococcus pyogenes. This research contributes to the search for new antimicrobial agents .
Antioxidant Properties
Synthesis of Imidazol-4-ones
Antimicrobial Potential
Mechanism of Action
Target of Action
It is known that imidazole derivatives, to which this compound belongs, have a broad range of biological activities and can interact with various biological targets .
Mode of Action
Imidazole derivatives are known to interact with their targets in a variety of ways, leading to a wide range of biological effects .
Biochemical Pathways
Imidazole derivatives, in general, are known to influence a variety of biochemical pathways due to their broad spectrum of biological activities .
Pharmacokinetics
Imidazole derivatives are generally known for their high solubility in water and other polar solvents, which can influence their bioavailability .
Result of Action
Imidazole derivatives are known to exhibit a wide range of biological activities, suggesting that they can have diverse molecular and cellular effects .
Action Environment
The solubility of imidazole derivatives in water and other polar solvents suggests that they can be influenced by the polarity of their environment .
properties
IUPAC Name |
2,2-dimethyl-4-phenyl-1H-imidazol-5-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H12N2O/c1-11(2)12-9(10(14)13-11)8-6-4-3-5-7-8/h3-7H,1-2H3,(H,13,14) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AFDOVYSTWKDBKG-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1(NC(=O)C(=N1)C2=CC=CC=C2)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H12N2O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
188.23 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2,2-dimethyl-5-phenyl-2,3-dihydro-4H-imidazol-4-one |
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